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Compound of Interest

Compound Name: RO495

cat. No.: B15610277

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword

This technical guide provides a comprehensive overview of the compound RO495, a potent
and selective inhibitor of the non-receptor tyrosine-protein kinase 2 (TYK2). Initially
misattributed in some public discourse, RO495 is a significant research tool for investigating
the TYK2 signaling pathway, which plays a crucial role in the immune system. This document
details the known history, mechanism of action, and available technical data for RO495,
including a detailed examination of the TYK2 signaling cascade and relevant experimental
protocols.

Discovery and History of RO495

Details regarding the initial discovery and synthesis of RO495 (also known as CS-2667) are not
extensively documented in publicly available peer-reviewed literature. The compound has
appeared in the catalogs of various chemical suppliers as a research chemical and has been
used in high-throughput screening libraries. Its history is primarily that of a chemical probe for
studying the function and inhibition of TYK2.

Core Compound Details

ROA495 is a small molecule inhibitor of TYK2. Its fundamental chemical and physical properties
are summarized below.
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Property Value
Compound Name RO495
Synonym CS-2667
Chemical Formula C17H14CI2NeO
Molecular Weight 389.24 g/mol
CAS Number 1258296-60-4

Mechanism of Action: TYK2 Inhibition

ROA495 functions as a potent inhibitor of Tyrosine Kinase 2 (TYK2), a member of the Janus
kinase (JAK) family of enzymes. TYK2 is a critical component of the signaling pathways for
several key cytokines, including interferons (IFNs) and interleukins (ILs) such as IL-12 and IL-
23. These cytokines are integral to the orchestration of both innate and adaptive immune

responses.

The binding of these cytokines to their respective receptors on the cell surface leads to the
activation of receptor-associated TYK2. Activated TYK2 then phosphorylates downstream
Signal Transducer and Activator of Transcription (STAT) proteins. These phosphorylated STATs
form dimers, translocate to the nucleus, and act as transcription factors to regulate the
expression of genes involved in inflammation, immune cell differentiation, and proliferation. By
inhibiting the kinase activity of TYK2, RO495 blocks this phosphorylation cascade, thereby
disrupting the downstream signaling and cellular responses initiated by these cytokines.

Quantitative Data

The inhibitory potency of RO495 against TYK2 has been determined in cell-based
pharmacological assays. The half-maximal inhibitory concentration (IC50) is a key measure of

a compound's potency.
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Compound Target Assay Type IC50 (nM) Reference
Cell-based

RO495 TYK2 pharmacological 15 [11[21[3]
assay

Signaling Pathway

The TYK2 signaling pathway is a central axis in immune regulation. The following diagram
illustrates the key components and interactions within this pathway and indicates the point of
inhibition by RO495.
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TYK2 Signaling Pathway and Point of RO495 Inhibition.
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Experimental Protocols

The following protocols are illustrative of the types of assays used to characterize TYK2
inhibitors like RO495. While specific protocols for RO495 are not detailed in peer-reviewed
literature, these general methods for assessing TYK2 inhibition are standard in the field.

STAT Phosphorylation Assay (Flow Cytometry)

This protocol describes a method to measure the inhibition of cytokine-induced STAT
phosphorylation in whole blood or isolated peripheral blood mononuclear cells (PBMCs).

1. Cell Preparation and Stimulation:

e Collect whole blood in EDTA-containing tubes or isolate PBMCs using density gradient
centrifugation.

e Aliquot 100 pL of whole blood or a suspension of PBMCs into 96-well plates.

e Pre-incubate the cells with a serial dilution of RO495 (or vehicle control) for 1-2 hours at
37°C.

o Stimulate the cells with a specific cytokine (e.g., IFN-a to induce pSTATL, or IL-12 to induce
pSTAT4) for 15-30 minutes at 37°C.

2. Cell Fixation and Permeabilization:

e Lyse red blood cells (if using whole blood) and fix leukocytes using a commercially available
fixation/permeabilization buffer.

e Wash the cells with a suitable buffer (e.g., PBS with 1% BSA).
» Permeabilize the cells to allow for intracellular antibody staining.
3. Antibody Staining:

 Incubate the permeabilized cells with a fluorescently labeled antibody specific for the
phosphorylated STAT protein of interest (e.g., Alexa Fluor 647 anti-pSTAT1 or PE anti-
pSTAT4) for 30-60 minutes at room temperature, protected from light.
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» Co-stain with antibodies for cell surface markers to identify specific cell populations (e.g.,
CD3 for T cells, CD19 for B cells).

e Wash the cells to remove unbound antibodies.

4. Flow Cytometry Analysis:

e Acquire the samples on a flow cytometer.

o Gate on the cell population of interest.

» Quantify the median fluorescence intensity (MFI) of the phosphorylated STAT signal.

5. Data Analysis:

o Calculate the percentage of inhibition of STAT phosphorylation for each concentration of
ROA495 relative to the vehicle control.

o Determine the IC50 value by fitting the dose-response data to a four-parameter logistic
curve.

The following diagram outlines the general workflow for this experimental protocol.
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Workflow for a STAT Phosphorylation Assay.
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Conclusion

RO495 is a valuable research compound for the study of TYK2-mediated signaling pathways.
Its high potency makes it a useful tool for elucidating the role of TYK2 in various physiological
and pathological processes, particularly those involving the immune system. The information
and protocols provided in this guide are intended to support researchers in the effective use of
RO495 and in the broader investigation of TYK2 as a therapeutic target. As with any research
compound, it is imperative for users to consult primary literature and safety data sheets before
use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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